1-(4,6-dimethylpyrimidin-2-yl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

Specification

• CAS No.: 1208773-19-6
• Molecular Formula: C10H10N4O3
• Molecular Weight: 234.215
• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)-3-oxo-1H-pyrazole-5-carboxylic acid
• Standard InChI: InChI=1S/C10H10N4O3/c1-5-3-6(2)12-10(11-5)14-8(15)4-7(13-14)9(16)17/h3-4,13H,1-2H3,(H,16,17)
• Standard InChI Key: CKLJGCAPQWFMTB-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2C(=O)C=C(N2)C(=O)O)C

Introduction

This compound belongs to a class of heterocyclic molecules that combine pyrimidine and pyrazole scaffolds. These structures are often studied for their diverse biological activities and synthetic versatility.

Structural Features

The compound features:

• A pyrimidine ring substituted with two methyl groups at positions 4 and 6.

• A pyrazole ring fused with a carboxylic acid group at position 3.

• A keto group at position 5 of the pyrazole ring.

These features suggest potential pharmacological applications due to the bioactivity associated with pyrimidine and pyrazole derivatives.

Potential Applications

• Pharmaceuticals: Compounds with similar structures are often investigated for antimicrobial, anti-inflammatory, or anticancer properties.

• Agriculture: Pyrimidine derivatives are known for their use in herbicides and fungicides.

• Material Science: The presence of heterocyclic rings can make such compounds useful in dye or polymer synthesis.

Synthesis Pathways

While specific synthesis methods for this compound were not found in the search results, typical approaches may include:

• Cyclization reactions involving hydrazines and β-diketones.

• Functionalization of pyrimidine derivatives using selective substitution reactions.

Analytical Characterization

Compounds like this are usually characterized using:

• NMR Spectroscopy: To confirm structural details.

• Mass Spectrometry (MS): For molecular weight determination.

• IR Spectroscopy: To identify functional groups like keto and carboxylic acid groups.

Biological Activity

Studies on similar compounds suggest potential as enzyme inhibitors or receptor modulators, but experimental validation is essential to confirm such activities.

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